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Compound of Interest

Compound Name: (+)-Di-tert-butyl L-tartrate

Cat. No.: B054582

For Researchers, Scientists, and Drug Development Professionals

(+)-Di-tert-butyl L-tartrate is a valuable chiral building block in organic synthesis, frequently
employed in the development of pharmaceuticals and other complex molecules. While it is a
widely used reagent, a thorough understanding of its safety and handling protocols is
paramount to ensure the well-being of laboratory personnel and the integrity of research. This
technical guide provides an in-depth overview of the safety considerations, handling
procedures, and emergency responses associated with (+)-Di-tert-butyl L-tartrate.

Section 1: GHS Classification and Hazard
Identification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. However, the classification
for (+)-Di-tert-butyl L-tartrate can be inconsistent across different suppliers and safety data
sheets (SDS). While some sources do not classify it as hazardous, others may indicate
potential for irritation. It is crucial to consult the specific SDS provided with the product in use.

Table 1: GHS Hazard Summary for (+)-Di-tert-butyl L-tartrate
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Hazard Class Hazard Statement Signal Word Pictogram
Not Classified Not Classified None None
] ) ] May cause skin
Potential for mild skin T )
irritation. May cause Warning *

and eye irritation L
eye irritation.

Note: The potential for mild irritation is often cited for similar compounds and should be

considered as a precautionary measure, even if not explicitly stated in all SDS.

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of (+)-Di-tert-butyl L-tartrate

Property

Value

Molecular Formula

C12H2206

Molecular Weight 262.30 g/mol [1]
Appearance White solid powder[1]
Melting Point 90-92 °C (194-197.6 °F)[1]
Boiling Point Not available

Flash Point 109 °C (228.2 °F)[1]
Specific Gravity 1.143 g/cm3[1]

Solubility No information available

Section 3: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical in a laboratory setting to

minimize exposure and maintain the chemical's stability.
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Handling

e Ventilation: Use in a well-ventilated area. For procedures that may generate dust, a chemical
fume hood is recommended.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.

e Dust Formation: Minimize dust generation and accumulation.

« Ignition Sources: Keep away from heat, sparks, and open flames.

Storage

» Container: Keep the container tightly closed.
o Conditions: Store in a cool, dry, and well-ventilated area.

e Incompatible Materials: Store away from strong oxidizing agents.

Section 4: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent direct contact
with (+)-Di-tert-butyl L-tartrate.

Table 3: Recommended Exposure Controls and Personal Protective Equipment
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Control

Recommendation

Engineering Controls

Use in a well-ventilated area. A chemical fume
hood is recommended for procedures with a

potential for dust or aerosol generation.

Eye/Face Protection

Wear chemical safety goggles or glasses with
side shields that comply with OSHA's eye and
face protection regulations in 29 CFR 1910.133
or European Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

Under normal use and with adequate ventilation,
respiratory protection is not typically required. If
dust is generated, a NIOSH-approved N95

respirator or equivalent may be used.

Section 5: First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures for (+)-Di-tert-butyl L-tartrate Exposure
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i L
upper and lower eyelids. Get medical attention if

irritation persists.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) ]
Remove contaminated clothing. Get medical

attention if irritation develops or persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Get medical attention.

Section 6: Fire and Reactivity Data

Understanding the fire and reactivity hazards of a chemical is essential for preventing and
responding to emergencies.

Fire Fighting Measures

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.

o Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon
dioxide.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Stability and Reactivity

 Stability: Stable under normal storage conditions.[1]
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» Conditions to Avoid: Incompatible products, excess heat.
e Incompatible Materials: Strong oxidizing agents.[1]
e Hazardous Decomposition Products: Carbon monoxide, Carbon dioxide.[1]

Section 7: Toxicological Information

Detailed toxicological data for (+)-Di-tert-butyl L-tartrate is limited. The toxicological properties
have not been fully investigated. Therefore, it should be handled with the care given to a
potentially hazardous substance.

Table 5: Toxicological Data Summary

Effect Data

Acute Toxicity (LD50/LC50) No data available.

Skin Corrosion/Irritation May cause mild skin irritation.
Serious Eye Damage/Irritation May cause mild eye irritation.
Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.
Carcinogenicity No data available.
Reproductive Toxicity No data available.

Section 8: Experimental Protocols

While specific experimental protocols for the safety assessment of (+)-Di-tert-butyl L-tartrate
are not readily available in public literature, general protocols for handling solid chemicals in a
research setting should be strictly followed.

General Protocol for Handling Solid (+)-Di-tert-butyl L-tartrate:

e Preparation:
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o Consult the Safety Data Sheet (SDS) for the specific batch of (+)-Di-tert-butyl L-tartrate.
o Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.

o Assemble all necessary equipment and PPE before starting.

e Personal Protective Equipment (PPE) Donning:

o Wear a clean, buttoned lab coat.

o Put on safety glasses with side shields or goggles.

o Don appropriate chemical-resistant gloves (e.g., nitrile).
e Weighing and Dispensing:

o Perform all weighing and dispensing operations within a chemical fume hood or a
ventilated balance enclosure to minimize dust inhalation.

o Use a spatula to handle the solid. Avoid creating dust clouds.

o Close the container tightly immediately after use.
» Reaction Setup:

o If adding the solid to a reaction vessel, do so slowly and carefully to avoid splashing.

o Ensure the reaction is conducted in a well-ventilated area, preferably within a fume hood.
e Post-Handling:

o Clean any spills immediately according to established laboratory procedures.

o Decontaminate the work surface.

o Remove gloves and wash hands thoroughly with soap and water.

Section 9: Visualizations
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Diagram 1: General Laboratory Safety Workflow
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Caption: General workflow for safely handling chemical reagents in a laboratory setting.

Diagram 2: PPE Selection Decision Tree
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Caption: Decision-making process for selecting appropriate Personal Protective Equipment
(PPE).

Diagram 3: First Aid for Chemical Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Navigating the Safe Handling of (+)-Di-tert-butyl L-
tartrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054582#di-tert-butyl-I-tartrate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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